Cas no 23045-45-6 (Acridinium,3-amino-10-methyl-)

Acridinium,3-amino-10-methyl- structure
Acridinium,3-amino-10-methyl- structure
Product Name:Acridinium,3-amino-10-methyl-
CAS No:23045-45-6
MF:C14H13N2
MW:209.266422986984
CID:261787
PubChem ID:31633
Update Time:2025-04-19

Acridinium,3-amino-10-methyl- Chemical and Physical Properties

Names and Identifiers

    • Acridinium,3-amino-10-methyl-
    • 3-Amino-10-methylacridinium
    • 2-Amino-10-ethyl-2-deoxo-5-deazaflavin
    • ACMC-20mx04
    • AGN-PC-003WZQ
    • CHEMBL390780
    • CTK0B8777
    • Pyrimido[4,5-b]quinolin-4(10H)-one, 2-amino-10-ethyl-
    • NoName_1039
    • BRN 3671514
    • ACRIDINIUM, 3-AMINO-10-METHYL-
    • CHEMBL1181463
    • 3-Amino-10-methylacridine
    • 23045-45-6
    • DTXSID80901864
    • Inchi: 1S/C14H12N2/c1-16-13-5-3-2-4-10(13)8-11-6-7-12(15)9-14(11)16/h2-9,15H,1H3/p+1
    • InChI Key: NJLGSVSVNHBQEG-UHFFFAOYSA-O
    • SMILES: [N+]1(C)C2C=CC=CC=2C=C2C=CC(=CC=12)N

Computed Properties

  • Exact Mass: 209.10799
  • Monoisotopic Mass: 209.107873423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.9Ų

Experimental Properties

  • PSA: 29.9
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